Cas no 1501757-56-7 (3-amino-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol)

• Product Name: 3-amino-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol
• CAS No: 1501757-56-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6266028
• PubChem ID: 165764075
• Update Time: 2025-06-26

3-amino-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol
• 1501757-56-7
• 3-amino-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol
• EN300-1761390

• Inchi： 1S/C11H15N3O/c1-14-7-9(10(15)4-5-12)8-3-2-6-13-11(8)14/h2-3,6-7,10,15H,4-5,12H2,1H3
• InChI Key： WTIJTMFLHBFLNC-UHFFFAOYSA-N
• SMILES： OC(CCN)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-ol

Compound CAS No. 1501757-56-7: 3-Amino-1-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-Yl}Propan-1-Ol

The compound with CAS No. 1501757-56-7, known as 3-amino-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a unique bicyclic framework, which contributes to its potential as a bioactive agent. Recent studies have highlighted its role in various biological systems, particularly in the modulation of cellular signaling pathways and enzyme activities.

The molecular structure of 3-amino-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol is characterized by a pyrrolopyridine ring system fused with an amino alcohol moiety. This combination provides the molecule with both hydrophilic and hydrophobic properties, making it an ideal candidate for drug design. The pyrrolopyridine core is known for its ability to interact with various protein targets, including kinases and G-protein coupled receptors (GPCRs), which are critical in disease pathways such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 3-amino-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-ol to specific biological targets with high accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding to certain kinase domains, suggesting its potential as a lead compound for kinase inhibitors. Furthermore, experimental validation has confirmed its ability to modulate cellular responses in vitro, providing a foundation for preclinical studies.

In addition to its pharmacological relevance, 3-amino-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-Yl}propan-Ol has also been explored for its synthetic versatility. Chemists have developed efficient synthetic routes to construct this molecule, leveraging modern methodologies such as organocatalysis and microwave-assisted synthesis. These approaches not only enhance the scalability of production but also pave the way for further structural modifications to optimize its bioactivity.

From an analytical standpoint, the characterization of CAS No. 1501757_56_7 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the purity and structural integrity of the compound, ensuring its reliability for both research and potential therapeutic applications.

Looking ahead, the continued investigation of 3-amino_..._propan-Ol is expected to yield further insights into its therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate its progression from the laboratory bench to clinical trials. As research on this compound advances, it holds promise as a novel tool in the fight against various diseases, underscoring the importance of ongoing scientific exploration in drug discovery.